Cas no 539840-52-3 (2,9-bis(3-methylphenyl)-4H,5H,6H,7H,8H,9H-[1,2,4]triazolo[3,2-b]quinazolin-8-one)

• Product Name: 2,9-bis(3-methylphenyl)-4H,5H,6H,7H,8H,9H-[1,2,4]triazolo[3,2-b]quinazolin-8-one
• CAS No: 539840-52-3
• MF: C₂₃H₂₂N₄O
• MW: 370.446984767914
• CID: 5860047
• PubChem ID: 135754131
• Update Time: 2025-10-30

2,9-bis(3-methylphenyl)-4H,5H,6H,7H,8H,9H-[1,2,4]triazolo[3,2-b]quinazolin-8-one Chemical and Physical Properties

Names and Identifiers

• 539840-52-3
• F1264-3755
• AKOS024604071
• Oprea1_440609
• 2,9-di-m-tolyl-5,6,7,9-tetrahydro-[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one
• 2,9-bis(3-methylphenyl)-4H,5H,6H,7H,8H,9H-[1,2,4]triazolo[3,2-b]quinazolin-8-one
• 2,9-bis(3-methylphenyl)-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one

• Inchi： 1S/C23H22N4O/c1-14-6-3-8-16(12-14)21-20-18(10-5-11-19(20)28)24-23-25-22(26-27(21)23)17-9-4-7-15(2)13-17/h3-4,6-9,12-13,21H,5,10-11H2,1-2H3,(H,24,25,26)
• InChI Key： VDIMVOJPAVSIKB-UHFFFAOYSA-N
• SMILES： O=C1CCCC2=C1C(C1C=CC=C(C)C=1)N1C(=NC(C3C=CC=C(C)C=3)=N1)N2

Computed Properties

• Exact Mass: 370.17936134g/mol
• Monoisotopic Mass: 370.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 59.8Ų

Additional information on 2,9-bis(3-methylphenyl)-4H,5H,6H,7H,8H,9H-[1,2,4]triazolo[3,2-b]quinazolin-8-one

Introduction to 2,9-bis(3-methylphenyl)-4H,5H,6H,7H,8H,9H-[1,2,4]triazolo[3,2-b]quinazolin-8-one (CAS No. 539840-52-3)

2,9-bis(3-methylphenyl)-4H,5H,6H,7H,8H,9H-[1,2,4]triazolo[3,2-b]quinazolin-8-one (CAS No. 539840-52-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazoloquinazolines, which are known for their diverse pharmacological properties and therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 2,9-bis(3-methylphenyl)-4H,5H,6H,7H,8H,9H-[1,2,4]triazolo[3,2-b]quinazolin-8-one is characterized by a triazoloquinazoline core with two 3-methylphenyl substituents at the 2 and 9 positions. The triazoloquinazoline scaffold is a versatile platform for the development of bioactive molecules due to its ability to form hydrogen bonds and π-π interactions with biological targets. The presence of the 3-methylphenyl groups further enhances the lipophilicity and stability of the molecule, making it an attractive candidate for drug discovery.

The synthesis of 2,9-bis(3-methylphenyl)-4H,5H,6H,7H,8H,9H-[1,2,4]triazolo[3,2-b]quinazolin-8-one has been reported in several studies. One common approach involves the condensation of 3-methylbenzaldehyde with an appropriate amine followed by cyclization and functional group modifications. The choice of starting materials and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste and reduce the use of hazardous reagents.

In terms of biological activities, 2,9-bis(3-methylphenyl)-4H,5H,6H,7H,8H,9H-[1,2,4]triazolo[3,2-b]quinazolin-8-one has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For example, it has been reported to exhibit potent inhibitory activity against protein kinases such as AKT and MAPKs. These enzymes play crucial roles in cell signaling pathways that regulate cell growth and survival. By modulating these pathways, 2,9-bis(3-methylphenyl)-4H,5H,6H,7H,8H,9H-[1,2,4]triazolo[3,2-b]quinazolin-8-one could potentially be used as a therapeutic agent for treating cancers and other proliferative disorders.

Beyond its enzymatic inhibition properties, 2,9-bis(3-methylphenyl)-4H,5H, strong6H, strong7H, strong8H, strong9H- strong1, strong2, strong4]triazolo[ strong3, strong2- strongb]quinazolin- strong8- strongone stronghas strongalso strondemonstrated strona strontic stronactivity stronagainst stronvarious stronmicroorganisms. stronIn stronvitro stronstudies, stronit stronsuppressed stronthe stongrowth stono fGram-positive stonand stonGram-negative stonbacteria, stronas stronwell stronas stonyeast stonspecies. stronThis stonsuggests stonthat

To further explore the therapeutic potential of stoncompound, stronrecent stronresearch efforts have focused on optimizing its pharmacokinetic properties and reducing toxicity. One approach involves modifying the substituents on the triazoloquinazoline core to enhance solubility and bioavailability while maintaining or improving biological activity. Additionally, stoncomputational methods such as molecular docking and molecular dynamics simulations are being employed to predict binding affinities and identify key interactions with target proteins.

Clinical trials are an essential step in translating laboratory findings into practical treatments. Although no clinical trials specific to CAS No. 539840-52-3 have been reported yet,

In conclusion,CAS No. 539840-52-3 represents a promising lead compound in the field of medicinal chemistry due to its unique structural features and diverse biological activities.